Cell division cycle protein 27 homolog (760-771)

• sequence: FSWAMDLDPKGA
• source: Homo sapiens (human)
• synonym: Cell division cycle protein 27 homolog (760-771)

Description

Cell division cycle protein 27 homolog

Scientific Research Applications

Role in Various Cellular Processes

Cell division cycle protein 27 homolog (Cdc27) is implicated in several crucial cellular processes. It is structurally similar to proteins involved in cell division, cell elongation, and spore formation, as seen in Escherichia coli and Bacillus subtilis. This indicates a shared functional role among these proteins in different cell cycle processes (Ikeda et al., 1989).

Involvement in Cell Cycle Regulation

Cdc27 plays a significant role in regulating the cell cycle. For instance, the protein's involvement in cell cycle checkpoints, particularly in blocking cell cycle advancement after DNA replication and damage, is critical. Proteomic analysis has identified 14-3-3-binding proteins, which regulate the cell division cycle, and Cdc27 is among these proteins, impacting key biological processes (Meek et al., 2004).

Chromosome Segregation and Mitotic Exit

Cdc27 is crucial for chromosome segregation and mitotic exit, functioning at the crossroads of these processes. Its role as a cofactor of the anaphase-promoting complex and the ubiquitin ligase activity regulation highlights its importance in cell division (Kapanidou et al., 2017).

Role in the Human Mitotic Cell Cycle

In the context of the human mitotic cell cycle, Cdc27 has been identified as a part of a comprehensive list of cell cycle proteins. This list includes both well-characterized proteins and newly identified ones, suggesting a broader involvement of Cdc27 in cell cycle regulation and potential new functional areas (Giotti et al., 2018).

Connection with Early S Phase Proteins

Cdc27 shares similarities with a family of early S phase proteins, indicating its involvement in the onset of DNA replication and cell division. This connection suggests that Cdc27 might play a role in both DNA replication initiation and subsequent cell division processes (Todorov et al., 1994).

Specialized Cell Cycle in Meiosis

Research has shown that proteins controlling the mitotic cell cycle, including Cdc27, are either replaced by homologous proteins or modulated by meiosis-specific factors during the meiotic cell cycle. This highlights the adaptability and critical role of Cdc27 in different types of cell cycles, including specialized ones like meiosis (Lee & Amon, 2001).